1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C19H20N2O3/c1-13-7-3-5-9-15(13)21-19(22)20-12-18(23-2)17-11-14-8-4-6-10-16(14)24-17/h3-11,18H,12H2,1-2H3,(H2,20,21,22)
• InChI Key: HXHXUTJGTOLFPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC(C2=CC3=CC=CC=C3O2)OC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS No.: 2034609-37-3

Description

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea is a urea derivative featuring a benzofuran core linked via a methoxyethyl chain to an o-tolyl-substituted urea group.

Biological Activity

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea is a synthetic organic compound belonging to the class of urea derivatives. Its unique structure includes a benzofuran ring and a methoxyethyl group, which contribute to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, applications, and comparative studies with related compounds.

Chemical Structure and Synthesis

The compound can be synthesized through several steps involving the preparation of intermediates. The general synthetic route includes:

• Preparation of Benzofuran Intermediate : Synthesized via cyclization reactions involving phenolic derivatives.
• Formation of Methoxyethyl Group : Introduced through alkylation reactions using methoxyethyl halides.
• Final Coupling : The reaction of the benzofuran and methoxyethyl intermediates with an appropriate isocyanate yields the desired urea derivative.

Biological Activity Overview

Research indicates that 1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea exhibits various biological activities, including:

• Antimicrobial Properties : Studies have shown that urea derivatives can demonstrate significant antibacterial and antifungal activities.
• Anticancer Potential : Initial investigations suggest that this compound may inhibit cell proliferation in various cancer cell lines, although specific IC50 values need further elucidation.

The mechanism of action for this compound involves interactions with specific molecular targets:

• Molecular Targets : Potential binding to enzymes or receptors that modulate their activity.
• Signaling Pathways : Influence on pathways related to cell growth and apoptosis.

Case Studies and Research Findings

Recent studies have explored the biological activity of related compounds, providing insights into the potential efficacy of 1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea. For instance:

• Antitumor Activity :
  • A related compound demonstrated GI50 values in the range of 15.1 to 28.7 µM across different cancer cell lines, indicating a promising anticancer profile .
  • Another study reported that derivatives with similar structures showed selective activity against various cancer types, suggesting that modifications to the urea structure can enhance biological activity .
• Antimicrobial Efficacy :
  • Compounds with similar benzofuran structures have been evaluated for their antimicrobial properties, showing effectiveness against a range of pathogens with minimal inhibitory concentrations (MICs) reported at 50 µg/mL for certain derivatives .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea, it is essential to compare it with structurally similar compounds:

Compound	Structure	Biological Activity	IC50 Values
1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-phenylurea	Lacks o-tolyl group	Moderate anticancer	TBD
1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(2,4-difluorophenyl)urea	Different fluorine substitution	Enhanced anticancer	TBD

This comparison highlights how variations in substituents can affect biological activity.

Comparison with Similar Compounds

Structural Comparison

The compound shares structural motifs with several urea derivatives, differing primarily in substituents and heterocyclic systems:

Compound Name	Core Structure	Substituents on Urea	Molecular Formula	Molecular Weight (g/mol)	Reference
1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea	Benzofuran	2-methoxyethyl, o-tolyl	C19H18N2O3*	~322.35*	-
3-(1H-1,3-Benzodiazol-2-yl)-1-(2-nitrophenyl)urea	Benzimidazole	2-nitrophenyl	C14H11N5O3	297.27
1-(1,3-Benzothiazol-2-yl)-3-benzoylthio-urea	Benzothiazole	benzoylthio	C15H11N3OS2	325.40
1-(1,3-Benzothiazol-2-yl)-1,3-dimethylurea	Benzothiazole	dimethyl	C10H11N3OS	221.28

*Calculated based on the IUPAC name.

Key Observations :

• Benzofuran vs. Benzothiazole/Benzimidazole : The benzofuran core (C8H6O) provides distinct electronic and steric properties compared to benzothiazole (C7H5NS) or benzimidazole (C7H6N2), influencing solubility, bioavailability, and binding interactions .
• Substituent Effects : The methoxyethyl chain in the target compound may enhance hydrophilicity relative to nitro (electron-withdrawing) or benzoylthio (bulky) groups in analogs .

Physicochemical and Functional Properties

• Solubility : The methoxyethyl group in the target compound likely improves aqueous solubility compared to purely hydrophobic analogs like 1-(1,3-benzothiazol-2-yl)-3-benzoylthio-urea .
• Crystallinity : X-ray studies of benzothiazole-ureas (e.g., ) reveal planar urea moieties and hydrogen-bonding networks, suggesting similar crystallinity in the benzofuran analog.

Structure-Activity Relationship (SAR) Insights

• Substituent Positioning : The o-tolyl group (ortho-methylphenyl) introduces steric hindrance, which could reduce metabolic degradation compared to unsubstituted phenyl groups .